molecular formula C7H13NO3 B6264118 1,1-diethoxy-2-isocyanatoethane CAS No. 28558-91-0

1,1-diethoxy-2-isocyanatoethane

Cat. No. B6264118
CAS RN: 28558-91-0
M. Wt: 159.2
InChI Key:
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Description

1,1-diethoxy-2-isocyanatoethane is a chemical compound with the CAS Number: 28558-91-0 . It has a molecular weight of 159.19 . The IUPAC name for this compound is 1,1-diethoxy-2-isocyanatoethane .


Synthesis Analysis

The synthesis of 1,1-diethoxy-2-isocyanatoethane has been reported in a few studies. One such study reports a highly efficient bi-functional catalysis by Bi/BiCeOx for one-pot oxidative dehydrogenation-acetalization route from ethanol to DEE under 150 °C and ambient pressure, affording a selectivity of 98.5% ± 0.5% to DEE at an ethanol conversion of 87.0% ± 1.0% .


Molecular Structure Analysis

The InChI code for 1,1-diethoxy-2-isocyanatoethane is 1S/C7H13NO3/c1-3-10-7(11-4-2)5-8-6-9/h7H,3-5H2,1-2H3 . This code provides a unique identifier for the molecular structure of this compound.


Physical And Chemical Properties Analysis

1,1-diethoxy-2-isocyanatoethane has a molecular weight of 159.19 . Other physical and chemical properties such as melting point, boiling point, and density are not explicitly mentioned in the available resources.

Safety and Hazards

The safety data sheet for 1,1-diethoxy-2-isocyanatoethane indicates that it is a highly flammable liquid and vapor. It can cause skin irritation and serious eye irritation. It is also harmful to aquatic life .

properties

{ "Design of the Synthesis Pathway": "The synthesis of 1,1-diethoxy-2-isocyanatoethane can be achieved through a two-step reaction process. The first step involves the synthesis of 1,1-diethoxyethane, which is then reacted with phosgene to form the final product.", "Starting Materials": [ "Ethanol", "Sodium ethoxide", "Ethyl iodide", "Phosgene" ], "Reaction": [ "Step 1: Synthesis of 1,1-diethoxyethane", "a. Add sodium ethoxide to ethanol and stir until dissolved.", "b. Add ethyl iodide dropwise to the solution and stir for several hours.", "c. Filter the solution to remove any unreacted sodium ethoxide.", "d. Distill the solution to obtain 1,1-diethoxyethane.", "Step 2: Synthesis of 1,1-diethoxy-2-isocyanatoethane", "a. Add phosgene to 1,1-diethoxyethane and stir for several hours.", "b. Heat the mixture to 50-60°C and stir for an additional 2-3 hours.", "c. Cool the mixture and filter to obtain the final product, 1,1-diethoxy-2-isocyanatoethane." ] }

CAS RN

28558-91-0

Product Name

1,1-diethoxy-2-isocyanatoethane

Molecular Formula

C7H13NO3

Molecular Weight

159.2

Purity

95

Origin of Product

United States

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